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Compound of Interest

Compound Name: D-Fructose-18O-2

Cat. No.: B12392501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of D-

Fructose-¹⁸O-2, a stable isotope-labeled monosaccharide crucial for tracer studies in metabolic

research. The methodologies detailed herein are based on established chemical principles of

carbohydrate chemistry, specifically the base-catalyzed isomerization of aldoses in the

presence of ¹⁸O-labeled water.

Introduction
D-Fructose labeled with the stable isotope oxygen-18 (¹⁸O) at the C-2 position is a valuable tool

for investigating fructose metabolism, glycemic control, and the metabolic fate of dietary

sugars.[1][2] Unlike radiolabeling, stable isotope labeling offers a safer alternative for in vivo

studies in humans.[3] This guide outlines a robust method for the synthesis of D-Fructose-¹⁸O-2

via the base-catalyzed isomerization of D-glucose in an ¹⁸O-enriched environment, followed by

a detailed purification protocol to achieve high isotopic and chemical purity.

Synthesis of D-Fructose-¹⁸O-2
The synthesis of D-Fructose-¹⁸O-2 is achieved through the Lobry de Bruyn-Alberda-van

Ekenstein transformation, a base-catalyzed aldose-ketose isomerization.[4][5] In this reaction,

D-glucose is treated with a mild base in the presence of ¹⁸O-labeled water (H₂¹⁸O). The

reaction proceeds through an enediol intermediate, allowing for the incorporation of ¹⁸O at the

C-2 position of the resulting fructose molecule.
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Proposed Signaling Pathway: Base-Catalyzed
Isomerization of D-Glucose to D-Fructose-¹⁸O-2
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Caption: Base-catalyzed isomerization of D-Glucose to D-Fructose-¹⁸O-2 via an enediol

intermediate.

Experimental Protocol: Synthesis
Materials:

D-Glucose (anhydrous, high purity)

¹⁸O-Water (H₂¹⁸O, 97-99 atom % ¹⁸O)

Pyridine (anhydrous)

Dowex® 50WX8 (H⁺ form) resin
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Anhydrous ethanol

Anhydrous diethyl ether

Procedure:

Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, dissolve D-glucose (1.0 g, 5.55 mmol) in H₂¹⁸O (10 mL).

Addition of Base: Add anhydrous pyridine (0.5 mL, 6.18 mmol) to the solution.

Reaction: Heat the reaction mixture to 95 °C and stir for 24 hours under an inert atmosphere

(e.g., Argon).

Neutralization: After cooling to room temperature, neutralize the reaction mixture by adding

Dowex® 50WX8 (H⁺ form) resin until the pH reaches 7.0.

Filtration: Filter the resin and wash with a small amount of deionized water.

Solvent Removal: Concentrate the filtrate under reduced pressure to obtain a viscous syrup

containing a mixture of D-Fructose-¹⁸O-2, unreacted D-glucose, and D-mannose.

Azeotropic Drying: Co-evaporate the syrup with anhydrous ethanol (3 x 10 mL) to remove

residual water.

Precipitation: Add anhydrous diethyl ether to the syrup to precipitate the crude sugar mixture.

Isolation: Collect the precipitate by filtration and dry under vacuum.

Purification of D-Fructose-¹⁸O-2
The crude product from the synthesis is a mixture of sugars. Purification is essential to isolate

D-Fructose-¹⁸O-2 with high chemical and isotopic purity. Preparative High-Performance Liquid

Chromatography (HPLC) is the method of choice for this separation.

Experimental Workflow: Purification
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Caption: Workflow for the purification of D-Fructose-¹⁸O-2 using preparative HPLC.

Experimental Protocol: Purification
Instrumentation and Columns:

Preparative HPLC system with a refractive index (RI) detector.

Stationary Phase: Amine-based column (e.g., Luna NH2).[6][7]

Mobile Phase:

Acetonitrile/Water (80:20, v/v), filtered and degassed.

Procedure:

Sample Preparation: Dissolve the crude sugar mixture in the mobile phase to a

concentration of 100 mg/mL.

Injection: Inject the sample onto the preparative HPLC column.

Elution: Perform isocratic elution with the acetonitrile/water mobile phase.

Fraction Collection: Collect fractions corresponding to the D-fructose peak as detected by

the RI detector.

Purity Analysis: Analyze the purity of the collected fractions by analytical HPLC.

Pooling and Concentration: Pool the pure fractions and remove the solvent by lyophilization

to obtain pure D-Fructose-¹⁸O-2 as a white solid.
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Data Presentation
The following tables summarize the expected quantitative data from the synthesis and

purification of D-Fructose-¹⁸O-2.

Table 1: Synthesis Reaction Parameters and Yield

Parameter Value

Starting Material D-Glucose

Amount of Starting Material 1.0 g

Solvent H₂¹⁸O (98 atom % ¹⁸O)

Base Pyridine

Reaction Temperature 95 °C

Reaction Time 24 hours

Crude Product Yield ~90%

Composition of Crude Product

D-Fructose-¹⁸O-2 ~30-35%

D-Glucose (unreacted) ~55-60%

D-Mannose ~5-10%

Table 2: Purification and Final Product Characterization
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Parameter Value

Purification Method Preparative HPLC

Column Amine-based

Mobile Phase Acetonitrile/Water (80:20)

Purified Yield ~25-30% (from starting D-Glucose)

Chemical Purity (by HPLC) >99%

Isotopic Enrichment (by MS) >97 atom % ¹⁸O

Final Product Form White, amorphous solid

Conclusion
The described methodology provides a reliable pathway for the synthesis and purification of D-

Fructose-¹⁸O-2. The base-catalyzed isomerization of D-glucose in H₂¹⁸O offers a direct route

for ¹⁸O incorporation at the C-2 position. Subsequent purification by preparative HPLC ensures

high chemical and isotopic purity, making the final product suitable for sensitive metabolic

tracer studies in various research and development applications. Careful control of reaction

conditions and meticulous purification are paramount to achieving the desired product

specifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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